Cas no 241134-34-9 ((1-methanesulfonylpiperidin-4-yl)methanol)

(1-Methanesulfonylpiperidin-4-yl)methanol is a versatile intermediate in organic synthesis, characterized by its piperidine core functionalized with a methanesulfonyl group and a hydroxymethyl substituent. The methanesulfonyl moiety enhances electrophilic reactivity, making it valuable for nucleophilic substitution reactions, while the hydroxymethyl group provides a handle for further derivatization. This compound is particularly useful in medicinal chemistry for the development of pharmacologically active molecules, owing to its ability to serve as a scaffold for modifications. Its stability under standard conditions and compatibility with a range of reaction conditions further contribute to its utility in synthetic applications. The compound is typically handled under inert atmospheres to preserve its integrity.

(1-methanesulfonylpiperidin-4-yl)methanol structure

241134-34-9 structure

Product Name:(1-methanesulfonylpiperidin-4-yl)methanol

CAS No:241134-34-9

MF:C₇H₁₅NO₃S

MW:193.263900995255

MDL:MFCD11611183

CID:2139203

PubChem ID:18352755

Update Time:2025-10-28

(1-methanesulfonylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1-methanesulfonylpiperidine-4-methanol
- (1-(methylsulfonyl)piperidin-4-yl)methanol
- (1-methylsulfonylpiperidin-4-yl)methanol
- (1-methanesulfonylpiperidin-4-yl)methanol
- CS-0256160
- 1-(Methylsulfonyl)-4-piperidinemethanol
- [1-(Methanesulfonyl)piperidin-4-yl]methanol
- SB42026
- WDKWVYKURJCBFY-UHFFFAOYSA-N
- F8882-3548
- SCHEMBL560804
- 4-PIPERIDINEMETHANOL, 1-(METHYLSULFONYL)-
- AKOS010182640
- DB-323087
- 241134-34-9
- BS-42547
- MFCD11611183
- J-503573
- DTXSID00593023
- MDL： MFCD11611183
- Inchi： 1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3
- InChI Key： WDKWVYKURJCBFY-UHFFFAOYSA-N
- SMILES： S(C)(N1CCC(CO)CC1)(=O)=O

Computed Properties

Exact Mass: 193.07726451g/mol
Monoisotopic Mass: 193.07726451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 66Å²

(1-methanesulfonylpiperidin-4-yl)methanol Pricemore >>

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